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For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note presents a detailed protocol for the quantification of tetracosactide
acetate in human plasma using a sensitive and specific liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method. Tetracosactide, a synthetic polypeptide analogue of

adrenocorticotropic hormone (ACTH), is used both diagnostically to assess adrenal function

and therapeutically.[1][2] The described method is crucial for pharmacokinetic studies, drug

development, and clinical research. The protocol covers sample preparation, chromatographic

separation, and mass spectrometric detection, and includes a summary of the method's

performance characteristics.

Introduction
Tetracosactide, also known as cosyntropin, is a synthetic peptide consisting of the first 24

amino acids of the N-terminal portion of human ACTH.[3] This segment contains the full

biological activity of the native hormone, stimulating the adrenal cortex to produce and release

cortisol and other corticosteroids.[2] Accurate quantification of tetracosactide in biological

matrices is essential for evaluating its pharmacokinetic profile, including absorption,

distribution, metabolism, and excretion. LC-MS/MS offers high sensitivity and specificity for the

analysis of peptides like tetracosactide in complex biological fluids such as plasma.[4][5]
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Experimental Workflow
The overall experimental workflow for the quantification of tetracosactide acetate from plasma

samples is depicted below.
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Sample Preparation LC-MS/MS Analysis Data Analysis

Plasma Sample Internal Standard Spiking Solid Phase Extraction (SPE) Evaporation to Dryness Reconstitution LC Injection Chromatographic Separation Electrospray Ionization (ESI) MS/MS Detection (MRM) Quantification Reporting
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1. Plasma Sample Aliquot (e.g., 200 µL)

2. Spike with Internal Standard

3. Protein Precipitation
(e.g., with Trichloroacetic Acid)

4. Centrifugation

5. Collect Supernatant

6. Solid Phase Extraction (SPE)
- Condition

- Load
- Wash
- Elute

7. Evaporate Eluate to Dryness
(Nitrogen Stream)

8. Reconstitute in Mobile Phase A

9. Vortex and Transfer to Autosampler Vial

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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